
1-Hexadecanethiol chemical and physical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Hexadecanethiol

Cat. No.: B1214605 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 1-Hexadecanethiol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical

properties of 1-Hexadecanethiol. The information is curated for researchers, scientists, and

professionals in drug development who utilize this long-chain alkanethiol in their work,

particularly in the formation of self-assembled monolayers (SAMs) and surface

functionalization.

Core Chemical and Physical Properties
1-Hexadecanethiol, also known as cetyl mercaptan, is a colorless liquid or solid with a

characteristic strong odor.[1] It is a combustible liquid that is practically insoluble in water.[2]

Table 1: General Chemical Information
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Property Value

Chemical Name 1-Hexadecanethiol

Synonyms
Cetyl mercaptan, Hexadecyl mercaptan, n-

Hexadecanethiol

CAS Number 2917-26-2[1]

Molecular Formula C₁₆H₃₄S

Molecular Weight 258.51 g/mol [3][4]

SMILES CCCCCCCCCCCCCCCCS[3][5]

InChI
1S/C16H34S/c1-2-3-4-5-6-7-8-9-10-11-12-13-

14-15-16-17/h17H,2-16H2,1H3[3][5]

Table 2: Physical Properties
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Property Value Source

Appearance
Colorless liquid or solid (below

64-68°F) with a strong odor.
[1]

Melting Point 18-20 °C (64.4 - 68 °F) [2][5][6]

Boiling Point 184-191 °C at 7 mmHg [3][5][6]

334 °C [2]

Density 0.84 g/mL at 25 °C [3][5]

0.85 g/cm³ [2]

Vapor Pressure 0.1 mmHg [1]

Flash Point 101 °C (213.8 °F) - closed cup [6]

135 °C (275 °F) [2]

Refractive Index n20/D 1.462 [3][5]

Solubility

Insoluble in water.[1][2]

Soluble in organic solvents like

ether and chloroform.[7]

Table 3: Spectroscopic Data

Technique Description

¹H NMR Spectra are available for 1-Hexadecanethiol.

¹³C NMR Spectra are available for 1-Hexadecanethiol.

Mass Spectrometry
Mass spectra (electron ionization) are available

for 1-Hexadecanethiol.[8]

Infrared (IR) Spectroscopy IR spectra are available for 1-Hexadecanethiol.

Experimental Protocols
Synthesis of 1-Hexadecanethiol
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A common method for the synthesis of 1-Hexadecanethiol is the reaction of 1-

bromohexadecane with thiourea.[2]

Methodology:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve 1-bromohexadecane in a suitable solvent such as ethanol.

Addition of Thiourea: Add an equimolar amount of thiourea to the solution.

Reflux: Heat the mixture to reflux and maintain for several hours. The reaction progress can

be monitored by thin-layer chromatography (TLC).

Hydrolysis: After the reaction is complete, cool the mixture and add a solution of a strong

base, such as sodium hydroxide, to hydrolyze the intermediate isothiouronium salt.

Isolation: The resulting 1-Hexadecanethiol can be isolated by extraction with an organic

solvent (e.g., diethyl ether or hexane), followed by washing the organic layer with water and

brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium

sulfate), filter, and remove the solvent under reduced pressure. The crude product can be

further purified by distillation or chromatography.

Reactants

Reaction Process Purification1-Bromohexadecane

Reaction in Ethanol (Reflux)

Thiourea

Hydrolysis (NaOH)
Intermediate

Extraction Distillation/Chromatography 1-Hexadecanethiol

Click to download full resolution via product page

Synthesis of 1-Hexadecanethiol Workflow
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Formation of Self-Assembled Monolayers (SAMs) on
Gold
1-Hexadecanethiol is widely used to form well-ordered self-assembled monolayers on gold

surfaces.[9] The thiol group has a strong affinity for gold, leading to the spontaneous formation

of a dense and stable monolayer.

Methodology:

Substrate Preparation:

Use a clean gold substrate (e.g., gold-coated silicon wafer or glass slide).

Clean the substrate to remove any organic contaminants. A common cleaning procedure

involves sonicating the substrate in a series of solvents such as acetone, isopropanol, and

deionized water, followed by drying under a stream of nitrogen. Piranha solution (a mixture

of sulfuric acid and hydrogen peroxide) can also be used for rigorous cleaning, but

requires extreme caution.

Thiol Solution Preparation:

Prepare a dilute solution of 1-Hexadecanethiol (typically 1-10 mM) in a high-purity

solvent, such as ethanol.

Immersion:

Immerse the clean gold substrate into the thiol solution. The immersion time can range

from a few minutes to several hours, with longer immersion times generally leading to

more ordered monolayers. The process is often carried out at room temperature.

Rinsing:

After immersion, remove the substrate from the solution and rinse it thoroughly with the

same solvent (e.g., ethanol) to remove any non-specifically adsorbed molecules.

Drying:
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Dry the substrate with a gentle stream of inert gas, such as nitrogen or argon.

Characterization:

The quality and properties of the SAM can be characterized using various surface-

sensitive techniques, including:

Contact Angle Goniometry: To determine the hydrophobicity of the surface.

Ellipsometry: To measure the thickness of the monolayer.

X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and

chemical states of the surface.

Atomic Force Microscopy (AFM): To visualize the surface morphology and packing of

the monolayer.

Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups

present in the monolayer.
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SAM Formation and Characterization Workflow

Safety and Handling
1-Hexadecanethiol is a combustible liquid and should be handled with appropriate safety

precautions. It has a strong, unpleasant odor and can cause irritation to the eyes, skin, and

respiratory system.[1] Ingestion may cause nausea and vomiting.
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Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat when handling this chemical.[6] Work in a well-ventilated area or under a

chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from strong oxidizing agents, acids,

and bases.

Disposal: Dispose of in accordance with local, state, and federal regulations.

This guide provides a foundational understanding of 1-Hexadecanethiol for its effective and

safe use in research and development. For more detailed information, always refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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